N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-3-oxazolidinyl)phenyl]methyl]-2'-spiro[indole-3,5'-oxolane]yl]-N-(phenylmethyl)acetamide

• Molecular Formula: C42H47N3O7Si
• Molecular Weight: 733.9 g/mol
• IUPAC Name: N-benzyl-N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]spiro[indole-3,5'-oxolane]-2'-yl]acetamide
• InChI: InChI=1S/C42H47N3O7Si/c1-29-39(53(3,4)34-20-18-33(50-2)19-21-34)37(26-38(47)43(22-24-46)27-30-10-6-5-7-11-30)52-42(29)35-12-8-9-13-36(35)45(40(42)48)28-31-14-16-32(17-15-31)44-23-25-51-41(44)49/h5-21,29,37,39,46H,22-28H2,1-4H3/t29-,37+,39-,42+/m0/s1
• InChI Key: CABDNGHWHLNZPZ-ROOVVSHOSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H](O[C@@]12C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)N5CCOC5=O)CC(=O)N(CCO)CC6=CC=CC=C6)[Si](C)(C)C7=CC=C(C=C7)OC
• Canonical SMILES: CC1C(C(OC12C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)N5CCOC5=O)CC(=O)N(CCO)CC6=CC=CC=C6)[Si](C)(C)C7=CC=C(C=C7)OC

Description

N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-3-oxazolidinyl)phenyl]methyl]-2'-spiro[indole-3,5'-oxolane]yl]-N-(phenylmethyl)acetamide is a member of indoles.

Scientific Research Applications

Oxazolidinone Derivatives

Oxazolidinones are a relatively new class of antimicrobial agents with a unique mechanism of bacterial protein synthesis inhibition. Studies have explored novel oxazolidinone analogs, demonstrating significant in vitro antibacterial activities against a variety of clinically important human pathogens. These compounds have shown promise against both gram-positive and gram-negative bacteria, including strains resistant to other antibiotics, without rapid resistance development (Zurenko et al., 1996).

Thiazolidinone Compounds

Thiazolidinones, particularly those containing coumarin moieties, have been synthesized and evaluated for their antibacterial and antioxidant activities. Some of these compounds have shown enhanced activity against common bacterial strains like E. coli, S. aureus, and B. subtilis, indicating their potential in developing new antimicrobial agents (Hamdi et al., 2012).

Spiro Compounds in Synthesis

Spiro compounds, which feature a unique structural motif where two or more rings are joined at a single atom, are of significant interest in organic synthesis due to their complexity and potential pharmacological activities. Research in this area focuses on developing new synthetic routes and exploring their applications in creating bioactive molecules. For example, the heterocyclization of certain acetamides under specific conditions can lead to spiro compounds with potential as intermediates in the synthesis of more complex molecules (Gataullin et al., 2001).